1-benzyl-5,6-dimethyl-1H-1,3-benzimidazol-4-ylamine

• IUPAC Name: 1-benzyl-5,6-dimethylbenzimidazol-4-amine
• InChI: InChI=1S/C16H17N3/c1-11-8-14-16(15(17)12(11)2)18-10-19(14)9-13-6-4-3-5-7-13/h3-8,10H,9,17H2,1-2H3
• InChI Key: UWLSNPMJCAOQPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)N)N=CN2CC3=CC=CC=C3
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol
• CAS No.: 338771-04-3

Description

“1-benzyl-5,6-dimethyl-1H-1,3-benzimidazol-4-ylamine” is a chemical compound with the linear formula C16H16N2. It has a molecular weight of 236.319. This compound is part of the benzimidazole family, which is known for its broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzimidazole core, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a benzyl group and two methyl groups attached to the benzimidazole core.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 236.319. Further physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Synthesis and Biological Evaluation

• Benzimidazole derivatives have been synthesized and evaluated for their anti-inflammatory, antibacterial, and antifungal activities. These compounds demonstrate significant biological activities, suggesting their potential as therapeutic agents (Prajapat & Talesara, 2016; Reddy & Reddy, 2010).

Material Science Applications

• Benzimidazole derivatives have also been investigated for their corrosion inhibition properties, offering protection against steel corrosion in acidic environments. This highlights their potential application in material science for protecting metals from corrosion (Hu et al., 2016).

Organic Synthesis

• In organic synthesis, benzimidazole derivatives have been utilized as building blocks for the construction of complex heterocycles. Their versatility in reactions enables the synthesis of novel compounds with potential applications in various chemical industries (Darweesh et al., 2016).

Molecular Electronics and Fluorescence

• Some benzimidazole derivatives exhibit high basicity and unique luminescence properties, making them suitable for applications in molecular electronics and as fluorescent probes (Pozharskii et al., 2016).

Polymer Science

• Benzimidazole compounds have been explored as catalysts for the polymerization of caprolactone, indicating their utility in the synthesis of biodegradable polymers (Attandoh et al., 2014).